Cas no 2171311-18-3 (3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171311-18-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5760518
• PubChem ID: 165585794
• Update Time: 2025-05-22

3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171311-18-3
• EN300-1574778
• 3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid
• 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-2-17(13-23(29)27-14-16-11-12-33-24(16)25(30)31)28-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,17-,24?/m0/s1
• InChI Key： XMNAVVIFZBESFK-COYMHYPVSA-N
• SMILES： O1CCC(CNC(C[C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid

Research Briefing on 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS: 2171311-18-3)

In recent years, the compound 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS: 2171311-18-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane (tetrahydrofuran) ring makes it particularly valuable for constructing complex peptide architectures and modulating biological activity.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing side reactions. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, highlighting the versatility of 2171311-18-3 in both contexts. The study also explored its role in the development of protease inhibitors, demonstrating enhanced binding affinity when incorporated into peptide backbones.

Another key area of investigation involves the pharmacokinetic properties of derivatives based on 2171311-18-3. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that modifications to the oxolane ring significantly impact metabolic stability and membrane permeability. These findings suggest that the compound could serve as a scaffold for designing orally bioavailable peptide therapeutics, addressing a longstanding challenge in the field.

In addition to its pharmaceutical applications, 2171311-18-3 has shown promise in chemical biology tools. A recent Nature Chemical Biology paper (2024) described its use in activity-based protein profiling (ABPP), where it was functionalized with a reporter tag to identify novel enzyme targets in cancer cells. This approach leverages the compound's ability to mimic natural substrates while providing a handle for detection and isolation.

Looking ahead, researchers anticipate expanding the utility of 2171311-18-3 through further structural optimization and conjugation strategies. Computational modeling studies, as reported in a 2024 ACS Central Science article, are guiding the design of next-generation variants with improved selectivity and reduced off-target effects. These advances position 2171311-18-3 as a cornerstone molecule for both fundamental research and translational drug discovery efforts.